![molecular formula C17H13F3N2O4 B2642864 N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(3-(trifluoromethyl)phenyl)oxalamide CAS No. 941963-77-5](/img/structure/B2642864.png)
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(3-(trifluoromethyl)phenyl)oxalamide
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Overview
Description
“N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(3-(trifluoromethyl)phenyl)oxalamide” is a complex organic compound. It is part of a class of compounds known as chalcones . Chalcones are known to exhibit a wide range of biological and pharmacological properties .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using density functional theory (DFT) with a B3LYP functional and 6-31G (d,p) basis set . The overall geometry of these molecules is largely planar, but slightly kinked .Chemical Reactions Analysis
The up-conversion of triplets to singlets via a triplet–triplet annihilation (TTA) process is dominant in these compounds due to 2ET1 > ES1 . This property is significant in the field of organic light-emitting diodes (OLEDs).Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the crystal structure of a similar compound was found to be triclinic . The electronic properties were computed using Time-Dependent DFT .Scientific Research Applications
Synthesis and Characterization
- Polybenzoxazine Synthesis : Phenyl nitrile functional benzoxazine monomers were synthesized and characterized, showing improved thermal stability and mechanical properties compared to analogous polybenzoxazines without phenyl nitrile groups. This synthesis technique could be relevant for developing materials with enhanced thermal and mechanical stability (Qi et al., 2009).
Antimicrobial Activities
- Tri-Fluorinated Chalcones : A study on tri-fluorinated chalcones derived from 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one demonstrated significant antimicrobial activities. This suggests potential applications in developing new antimicrobial agents (Shinde et al., 2021).
Chemical Reactions and Transformations
- Tautomerization of Oxazole and Thiazole : Oxazole and thiazole molecules underwent tautomerization to form heterocyclic carbenes, suggesting applications in catalysis and synthesis of novel organometallic compounds (Ruiz & Perandones, 2009).
Material Science
- Polybenzimidazoles for Fuel Cells : Synthesis of novel polybenzimidazoles with bulky substituents and ether linkages for high-temperature proton exchange membrane fuel cell applications. This research indicates potential use in enhancing the efficiency and durability of fuel cells (Chen et al., 2016).
Future Directions
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[3-(trifluoromethyl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N2O4/c18-17(19,20)10-2-1-3-11(8-10)21-15(23)16(24)22-12-4-5-13-14(9-12)26-7-6-25-13/h1-5,8-9H,6-7H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWLJDUNLBWZOIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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